Cas no 86477-09-0 (Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate)

Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate structure

86477-09-0 structure

Product name:Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate

CAS No:86477-09-0

MF:C₉H₁₂N₂O₂

MW:180.203782081604

MDL:MFCD11975789

CID:1026111

PubChem ID:12841166

Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 5,6-dihydro-4H-Pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester
- Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate
- 4H-Pyrrolo [1,2-B] pyrazole -2-carboxylic acid , 5,6-dihydro -, Potassium Salt
- 5,6-dihydro-4H-pyrrolo(1,2-b)pyrazole-2-carboxylic acid ethyl ester
- MGGGSJRWNQFCLE-UHFFFAOYSA-N
- AB0003886
- W8879
- ST24024970
- ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carb
- ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carbo
- Ethyl5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate
- MFCD11975789
- DTXSID40511206
- SY101982
- Ethyl 5 pound not6-dihydro-4H-pyrrolo[1 pound not2-b]pyrazole-2-carboxylate
- 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid methyl ester
- 86477-09-0
- AKOS015999211
- DB-351575
- ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate
- FS-3500
- 4,5,6,7-tetrahydro-pyrrolo[2,1-e]pyrazole-2-carboxylic acid ethyl ester
- EN300-244266
- SCHEMBL2929174
- Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate
- MDL： MFCD11975789
- Inchi： 1S/C9H12N2O2/c1-2-13-9(12)8-6-7-4-3-5-11(7)10-8/h6H,2-5H2,1H3
- InChI Key： MGGGSJRWNQFCLE-UHFFFAOYSA-N
- SMILES： O=C(C1C=C2CCCN2N=1)OCC

Computed Properties

Exact Mass: 180.089877630g/mol
Monoisotopic Mass: 180.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.1
XLogP3: 1.1

Experimental Properties

Color/Form: No data avaiable
Density: 1.29±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 61-63 ºC
Boiling Point: No data available
Flash Point: No data available
Solubility: Slightly soluble (1.5 g/l) (25 º C),
Vapor Pressure: No data available

Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D509363-1g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	97%	1g	$615	2024-05-24
Enamine	EN300-244266-0.05g	ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	95%	0.05g	$78.0	2024-06-19
Chemenu	CM189117-250mg	5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester	86477-09-0	95%+	250mg	$117	2023-02-01
Fluorochem	209841-1g	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	95%	1g	￡217.00	2022-03-01
Apollo Scientific	OR930225-1g	Ethyl 5,6-dihydro-4h-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	97+%	1g	£43.00	2025-02-21
Chemenu	CM189117-5g	5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylic acid ethyl ester	86477-09-0	95%+	5g	$896	2023-02-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E195407-50mg	Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate	86477-09-0	95%	50mg	¥170.90	2023-09-03
Enamine	EN300-244266-5g	ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	95%	5g	$1380.0	2023-09-15
Enamine	EN300-244266-10g	ethyl 4H,5H,6H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	95%	10g	$2691.0	2023-09-15
Aaron	AR004REA-250mg	Ethyl 5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate	86477-09-0	95%	250mg	$9.00	2025-01-22

Ethyl 5,6-Dihydro-4H-pyrrolo1,2-bpyrazole-2-carboxylate Production Method

Synthetic Routes 1

623-47-2

86477-05-6

86477-09-0

Reaction Conditions

1.1 Solvents: Xylene ; 12 h, 125 °C

Reference

Design, synthesis and biological evaluation of ring-fused pyrazoloamino pyridine/pyrimidine derivatives as potential FAK inhibitors

Xie, Hongming; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(21),

Synthetic Routes 2

623-49-4

86477-09-0

Reaction Conditions

1.1 Reagents: Dibutyltin diacetate , Azidotrimethylsilane Solvents: Toluene ; 1 h, 80 °C
1.2 Reagents: Methanol
2.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Toluene , Tetrahydrofuran ; 0 °C; 15 h, rt
3.1 Solvents: Dimethylformamide ; 1 h, 250 °C

Reference

Synthesis of 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazoles and Homologs from 5-Substituted 2-(Alkynyl)tetrazoles via Microwave-Induced Intramolecular Nitrile-Imine-Alkyne 1,3-Dipolar Cycloaddition

Yoneyama, Hiroki; et al, Synthesis, 2023, 55(6), 945-958

Synthetic Routes 3

623-47-2

86477-05-6

86477-09-0

86477-10-3

Reaction Conditions

Reference

The retro-Diels-Alder reaction. Part II. Dienophiles with one or more heteroatom

Rickborn, Bruce, Organic Reactions (Hoboken, 1998, 53,

Synthetic Routes 4

623-47-2

86477-05-6

86477-09-0

86477-10-3

Reaction Conditions

1.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Selective Hydrolysis of Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-2-carboxylate and Ethyl 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazole-3-carboxylate as a Key Step in the Large-Scale Synthesis of Bicyclic Heteroaryl Carboxyaldehydes

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716

Synthetic Routes 5

147-85-3

86477-09-0

86477-10-3

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 0 - 10 °C; 16 h, rt
1.2 Reagents: Trifluoroacetic anhydride Solvents: Toluene ; < 10 °C; 2 h, rt
1.3 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; < 25 °C
2.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716

Synthetic Routes 6

7519-36-0

86477-09-0

86477-10-3

Reaction Conditions

1.1 Reagents: Trifluoroacetic anhydride Solvents: Toluene ; < 10 °C; 2 h, rt
1.2 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; < 25 °C
2.1 Solvents: Ethylene glycol diethyl ether ; 3 h, 120 - 125 °C; 5 h, 120 - 125 °C

Reference

Nikitenko, A. A.; et al, Organic Process Research & Development, 2006, 10(4), 712-716

Synthetic Routes 7

2866546-68-9

86477-09-0

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 1 h, 250 °C

Reference

Synthesis of 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazoles and Homologs from 5-Substituted 2-(Alkynyl)tetrazoles via Microwave-Induced Intramolecular Nitrile-Imine-Alkyne 1,3-Dipolar Cycloaddition

Yoneyama, Hiroki; et al, Synthesis, 2023, 55(6), 945-958

Synthetic Routes 8

147-85-3

86477-09-0

Reaction Conditions

1.1 Reagents: Sodium nitrite , Hydrochloric acid Solvents: Water ; 16 h, 0 °C → rt
1.2 Reagents: Trifluoroacetic anhydride Solvents: Acetonitrile ; 3 h, 0 °C
2.1 Solvents: Xylene ; 12 h, 125 °C

Reference

Design, synthesis and biological evaluation of ring-fused pyrazoloamino pyridine/pyrimidine derivatives as potential FAK inhibitors

Xie, Hongming; et al, Bioorganic & Medicinal Chemistry Letters, 2020, 30(21),

Synthetic Routes 9

5390-04-5

55408-10-1

86477-09-0

Reaction Conditions

1.1 Reagents: Triphenylphosphine , Diethyl azodicarboxylate Solvents: Toluene , Tetrahydrofuran ; 0 °C; 15 h, rt
2.1 Solvents: Dimethylformamide ; 1 h, 250 °C

Reference

Synthesis of 5,6-Dihydro-4H-pyrrolo[1,2-b]pyrazoles and Homologs from 5-Substituted 2-(Alkynyl)tetrazoles via Microwave-Induced Intramolecular Nitrile-Imine-Alkyne 1,3-Dipolar Cycloaddition

Yoneyama, Hiroki; et al, Synthesis, 2023, 55(6), 945-958